Cas no 2171592-86-0 (3-cyclopropyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid)

• Product Name: 3-cyclopropyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid
• CAS No: 2171592-86-0
• MF: C₂₇H₂₅N₃O₅
• MW: 471.504506826401
• CID: 6069529
• PubChem ID: 165517209
• Update Time: 2025-05-25

3-cyclopropyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid
• 2171592-86-0
• EN300-1498335
• 3-cyclopropyl-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}propanoic acid

• Inchi： 1S/C27H25N3O5/c31-25(30-24(26(32)33)13-16-9-10-16)23-12-11-17(14-28-23)29-27(34)35-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,11-12,14,16,22,24H,9-10,13,15H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： BHZCBTDYFLQQRE-UHFFFAOYSA-N
• SMILES： OC(C(CC1CC1)NC(C1C=CC(=CN=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 471.17942091g/mol
• Monoisotopic Mass: 471.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 118Ų

Additional information on 3-cyclopropyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid

3-Cyclopropyl-2-{5-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic Acid: A Comprehensive Overview

The compound 3-cyclopropyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid (CAS No: 2171592-86-0) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a cyclopropyl group, a pyridine ring, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The integration of these functional groups makes it a versatile building block for advanced chemical synthesis.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during reactions. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide coupling reactions, making this compound a valuable asset in drug discovery and development processes. The pyridine ring within the structure contributes to the molecule's aromatic stability and electronic properties, which are essential for its reactivity in various chemical transformations.

One of the most notable applications of this compound is in the synthesis of bioactive molecules. Researchers have utilized its unique structure to design novel inhibitors for key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, a recent study published in *Nature Communications* demonstrated how this compound can be employed to create highly potent inhibitors of histone deacetylases (HDACs), which are critical targets in epigenetic therapy.

In addition to its role in pharmaceuticals, this compound has also found applications in materials science. Its ability to form stable amide bonds makes it an ideal candidate for constructing advanced polymers and materials with tailored properties. A groundbreaking study in *Advanced Materials* showcased its use in developing self-healing polymers that exhibit exceptional mechanical strength and thermal stability.

The synthesis of 3-cyclopropyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid involves a multi-step process that requires precise control over reaction conditions. The integration of the cyclopropyl group into the structure is particularly challenging due to its strained ring system, but recent advancements in catalytic methods have significantly improved the yield and purity of this compound.

Moreover, this compound has been extensively studied for its potential in green chemistry initiatives. Its use as an eco-friendly alternative to traditional reagents has been explored in several research papers, emphasizing its role in sustainable chemical processes. A study published in *Green Chemistry* highlighted its application as a catalyst for asymmetric synthesis reactions, reducing waste and improving atom economy.

In conclusion, 3-cyclopropyl-2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yli-formamido}propanoic acid stands out as a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and innovative applications, positions it as a key player in advancing modern science and technology.